Cas no 1226334-97-9 (3-2-(4-bromophenyl)ethyl-1-methyl-1H-pyrazol-5-amine)

3-2-(4-Bromophenyl)ethyl-1-methyl-1H-pyrazol-5-amine is a brominated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 4-bromophenyl ethyl substituent and a methylated pyrazole core, offering versatility in synthetic modifications. The compound’s amine functionality enhances its reactivity, making it a valuable intermediate for the development of biologically active molecules. Its bromine moiety provides a handle for further cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the synthesis of complex derivatives. This compound is particularly useful in medicinal chemistry for probing structure-activity relationships or as a precursor in the design of targeted therapeutics. High purity and well-defined characterization ensure reproducibility in research applications.
3-2-(4-bromophenyl)ethyl-1-methyl-1H-pyrazol-5-amine structure
1226334-97-9 structure
Product Name:3-2-(4-bromophenyl)ethyl-1-methyl-1H-pyrazol-5-amine
CAS No:1226334-97-9
MF:C12H14BrN3
MW:280.16366147995
CID:6361358
PubChem ID:82093857
Update Time:2025-10-30

3-2-(4-bromophenyl)ethyl-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-2-(4-bromophenyl)ethyl-1-methyl-1H-pyrazol-5-amine
    • 3-[2-(4-bromophenyl)ethyl]-1-methyl-1H-pyrazol-5-amine
    • EN300-1897918
    • 1226334-97-9
    • Inchi: 1S/C12H14BrN3/c1-16-12(14)8-11(15-16)7-4-9-2-5-10(13)6-3-9/h2-3,5-6,8H,4,7,14H2,1H3
    • InChI Key: OWQOLQAGNJXYRT-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CCC1C=C(N)N(C)N=1

Computed Properties

  • Exact Mass: 279.03711g/mol
  • Monoisotopic Mass: 279.03711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 43.8Ų

3-2-(4-bromophenyl)ethyl-1-methyl-1H-pyrazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1897918-0.05g
3-[2-(4-bromophenyl)ethyl]-1-methyl-1H-pyrazol-5-amine
1226334-97-9
0.05g
$948.0 2023-09-18
Enamine
EN300-1897918-0.1g
3-[2-(4-bromophenyl)ethyl]-1-methyl-1H-pyrazol-5-amine
1226334-97-9
0.1g
$993.0 2023-09-18
Enamine
EN300-1897918-0.25g
3-[2-(4-bromophenyl)ethyl]-1-methyl-1H-pyrazol-5-amine
1226334-97-9
0.25g
$1038.0 2023-09-18
Enamine
EN300-1897918-0.5g
3-[2-(4-bromophenyl)ethyl]-1-methyl-1H-pyrazol-5-amine
1226334-97-9
0.5g
$1084.0 2023-09-18
Enamine
EN300-1897918-1.0g
3-[2-(4-bromophenyl)ethyl]-1-methyl-1H-pyrazol-5-amine
1226334-97-9
1g
$1129.0 2023-06-01
Enamine
EN300-1897918-2.5g
3-[2-(4-bromophenyl)ethyl]-1-methyl-1H-pyrazol-5-amine
1226334-97-9
2.5g
$2211.0 2023-09-18
Enamine
EN300-1897918-5.0g
3-[2-(4-bromophenyl)ethyl]-1-methyl-1H-pyrazol-5-amine
1226334-97-9
5g
$3273.0 2023-06-01
Enamine
EN300-1897918-10.0g
3-[2-(4-bromophenyl)ethyl]-1-methyl-1H-pyrazol-5-amine
1226334-97-9
10g
$4852.0 2023-06-01
Enamine
EN300-1897918-1g
3-[2-(4-bromophenyl)ethyl]-1-methyl-1H-pyrazol-5-amine
1226334-97-9
1g
$1129.0 2023-09-18
Enamine
EN300-1897918-5g
3-[2-(4-bromophenyl)ethyl]-1-methyl-1H-pyrazol-5-amine
1226334-97-9
5g
$3273.0 2023-09-18

Additional information on 3-2-(4-bromophenyl)ethyl-1-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 3-2-(4-bromophenyl)ethyl-1-methyl-1H-pyrazol-5-amine (CAS No. 1226334-97-9): Properties, Applications, and Research Insights

The compound 3-2-(4-bromophenyl)ethyl-1-methyl-1H-pyrazol-5-amine (CAS No. 1226334-97-9) is a specialized pyrazole derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and agrochemical research. Characterized by its 4-bromophenyl and 1-methyl-1H-pyrazol-5-amine moieties, this chemical entity exhibits potential as a building block for drug discovery and material science applications. Its structural complexity and functional groups make it a valuable candidate for further exploration in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 3-2-(4-bromophenyl)ethyl-1-methyl-1H-pyrazol-5-amine has surged due to their versatility in designing bioactive molecules. Researchers are particularly intrigued by its potential role in modulating enzyme activity or receptor interactions, which aligns with current trends in targeted therapy development. The presence of the bromine atom offers opportunities for further functionalization, making it a flexible intermediate in synthetic chemistry workflows.

From a synthetic perspective, CAS No. 1226334-97-9 represents a challenging yet rewarding target for organic chemists. Its preparation typically involves multi-step reactions, including Pd-catalyzed cross-coupling or nucleophilic substitution methodologies, which are widely discussed in modern green chemistry forums. The compound's stability under various pH conditions and thermal properties have also become topics of interest in process optimization studies, especially among researchers focusing on scale-up synthesis for industrial applications.

The pharmacological potential of 3-2-(4-bromophenyl)ethyl-1-methyl-1H-pyrazol-5-amine is being investigated in several preclinical studies, particularly in contexts where neuroprotective agents or kinase inhibitors are sought. Its structural similarity to known bioactive pyrazoles has prompted investigations into its possible effects on inflammatory pathways and cellular signaling cascades—areas of high relevance in contemporary drug repurposing research.

Analytical characterization of this compound employs advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography, reflecting the growing integration of computational chemistry tools in molecular analysis. These methods not only verify purity but also help elucidate its conformational dynamics, a critical factor in understanding its interaction with biological targets. Such data are increasingly valuable in structure-activity relationship (SAR) studies that dominate modern pharmaceutical R&D.

Environmental and safety profiles of CAS No. 1226334-97-9 are being systematically evaluated to meet evolving REACH compliance standards. While not classified as hazardous under current regulations, proper handling protocols are emphasized in laboratory safety guidelines, particularly regarding its storage stability and compatibility with common solvents—a frequent query among industrial chemists and procurement specialists.

The commercial availability of 3-2-(4-bromophenyl)ethyl-1-methyl-1H-pyrazol-5-amine through specialty chemical suppliers has expanded its accessibility for academic and industrial researchers. Pricing trends and supply chain resilience for such fine chemicals have become discussion points in pharmaceutical outsourcing circles, especially with growing interest in custom synthesis services for rare intermediates.

Future research directions may explore its incorporation into metal-organic frameworks (MOFs) or as a ligand in catalytic systems, reflecting broader interests in sustainable chemistry. Patent literature suggests emerging applications in electronic materials, where its conjugated system could contribute to organic semiconductor development—an area gaining traction in renewable energy technologies.

For researchers querying "pyrazole amine derivatives" or "bromophenyl compound synthesis," this substance offers a compelling case study in molecular design principles. Its dual functionality as both an aromatic and heterocyclic compound positions it at the intersection of multiple chemical space investigations, making it a frequent subject in cheminformatics databases and virtual screening platforms.

As regulatory landscapes evolve, documentation requirements for CAS No. 1226334-97-9 continue to adapt, with particular attention to analytical method validation and impurity profiling—topics frequently searched by quality control professionals. This underscores the compound's transition from a research curiosity to a substance with tangible technology transfer potential across multiple scientific disciplines.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.